Cas no 3120-59-0 (Benzeneacetamide, a,a-bis[2-(dimethylamino)ethyl]-)

• Product name: Benzeneacetamide, a,a-bis[2-(dimethylamino)ethyl]-
• CAS No: 3120-59-0
• MF: C₁₆H₂₇N₃O
• MW: 277.40508389473
• CID: 307338
• PubChem ID: 18390

Benzeneacetamide, a,a-bis[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a,a-bis[2-(dimethylamino)ethyl]-
• 4-(dimethylamino)-2-[2-(dimethylamino)ethyl]-2-phenylbutanamide
• benzeneacetamide, alpha,alpha-bis[2-(dimethylamino)ethyl]-
• BUTYRAMIDE, 4-(DIMETHYLAMINO)-2-(2-(DIMETHYLAMINO)ETHYL)-2-PHENYL-
• DTXSID50185134
• alpha,alpha-Bis(2-dimethylaminoethyl)phenylacetamide
• BRN 2812448
• 3120-59-0

• Inchi： InChI=1S/C16H27N3O/c1-18(2)12-10-16(15(17)20,11-13-19(3)4)14-8-6-5-7-9-14/h5-9H,10-13H2,1-4H3,(H2,17,20)
• InChI Key： GAMSVHKCGRVPPR-UHFFFAOYSA-N
• SMILES： CN(CCC(C1C=CC=CC=1)(CCN(C)C)C(=O)N)C

Computed Properties

• Exact Mass: 277.21561
• Monoisotopic Mass: 277.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.025
• Boiling Point: 441.8°Cat760mmHg
• Flash Point: 221°C
• Refractive Index: 1.529
• PSA: 49.57